Cas no 19385-97-8 (5-Pyrimidineaceticacid, 3,4-dihydro-4-oxo-2-propyl-)

• Product Name: 5-Pyrimidineaceticacid, 3,4-dihydro-4-oxo-2-propyl-
• CAS No: 19385-97-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 123536
• PubChem ID: 45117349
• Update Time: 2025-04-18

5-Pyrimidineaceticacid, 3,4-dihydro-4-oxo-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineaceticacid, 3,4-dihydro-4-oxo-2-propyl-
• 2-(6-oxo-2-propyl-1H-pyrimidin-5-yl)acetic acid
• 5-Pyrimidineacetic acid, 4-hydroxy-2-propyl- (8CI)
• (6-oxo-2-propyl-1,6-dihydro-pyrimidin-5-yl)-acetic acid
• 5-pyrimidineacetic acid,4-hydroxy-2-propyl-
• AG-E-41678
• CTK0H2263
• KB-198285
• DTXSID90668592
• (6-Oxo-2-propyl-1,6-dihydropyrimidin-5-yl)acetic acid
• 19385-97-8
• 2-(4-Oxo-2-propyl-1,4-dihydropyrimidin-5-yl)aceticacid
• 5-Pyrimidineacetic acid,4-hydroxy-2-propyl-(8ci)
• 2-(4-Oxo-2-propyl-1,4-dihydropyrimidin-5-yl)acetic acid

• Inchi： 1S/C9H12N2O3/c1-2-3-7-10-5-6(4-8(12)13)9(14)11-7/h5H,2-4H2,1H3,(H,12,13)(H,10,11,14)
• InChI Key： GPFUVKUQBYLEJD-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C(CCC)N1)CC(=O)O

Computed Properties

• Exact Mass: 196.08486
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 83.31